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Compound of Interest

Compound Name: Aniline Black

Cat. No.: B576688

An In-depth Technical Guide to the Health and Safety Considerations for Handling Aniline
Black (C.I. Pigment Black 1)

Introduction

Aniline Black (C.l. Pigment Black 1) is a complex, polymeric organic pigment produced
through the oxidation of aniline.[1][2] It is widely utilized for its intense black color and stability
in applications such as textiles, leather dyeing, inks, and coatings.[2] While the final pigment
form is a stable polymer with a distinct toxicological profile, a comprehensive health and safety
evaluation must also consider the hazards associated with its precursor, aniline, and the
physical hazards of handling a fine powder.

This guide provides a detailed technical overview of the health and safety considerations for
researchers, scientists, and drug development professionals handling Aniline Black. It covers
hazard identification, toxicological data, risk management workflows, key toxicological
mechanisms, and standard experimental protocols used in safety assessments.

Hazard Identification and Toxicological Profile

The primary hazards associated with Aniline Black are related to the physical nature of the
powder (inhalation risk) and the well-documented toxicity of its parent compound, aniline. The
pigment itself is generally considered to have low acute toxicity.[3]

Physical and Chemical Properties of Aniline Black
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The following table summarizes the key physical and chemical properties of Aniline Black (C.I.

Pigment Black 1).

Property Value Source
CAS Number 13007-86-8 [4][5]
EC Number 235-850-3 [4][5]

Molecular Formula

C66H51Cr3N11012 (Example)

[5]

Appearance

Black solid powder

[4][6]

Auto-ignition Temp.

184 °C (at 1013.0 hPa)

[4]16]

Density

~2,083 kg/m 2 (at 20 °C)

[4]16]

Solubility

Insoluble in water

[2]

Partition Coefficient

log Pow = < -1 (at 20 °C)

[4]16]

Toxicological Data for Aniline Black

Aniline Black pigment exhibits low acute toxicity in animal studies and is not classified as a

hazardous substance according to GHS criteria.[4][7]
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Endpoint Species Route Value Source
Rat > 6,400 mg/kg
LD50 Oral [4][6]
(male/female) bw
LD50 Rat Oral > 5,000 mg/kg [3]
Rat > 2,500 mg/kg
LD50 Dermal [41[6]
(male/female) bw
) o ) Non-irritating
Skin Irritation Rabbit Dermal [3][8]
(OECD 404)
o ) Non-irritating
Eye Irritation Rabbit Ocular [31[8]
(OECD 405)
o - ) ) No mutagenic
Mutagenicity Not specified In vitro/vivo [31[8]
effects observed
) o -~ - No cancerogenic
Carcinogenicity Not specified Not specified [3]

effect known

Hazards Associated with Aniline (Precursor/Metabolite)

The most significant toxicological risks stem from the precursor, aniline, which can be absorbed
via inhalation, ingestion, and rapidly through the skin.[9][10][11]

o Methemoglobinemia: The primary and most immediate health effect of aniline exposure is
methemoglobinemia, a condition where the iron in hemoglobin is oxidized, rendering it
unable to transport oxygen.[9][12][13] This leads to cyanosis (blue discoloration of the skin),
headache, dizziness, fatigue, and confusion.[9][11] High-level exposure can result in
collapse, coma, and death.[10][12]

» Hemolytic Anemia: Aniline may cause the destruction of red blood cells (hemolysis), leading
to acute or delayed hemolytic anemia.[9]

o Organ Toxicity: Chronic or high-level exposure may damage the spleen, liver, and kidneys.[9]
[10][14] Aniline-induced spleen toxicity is a notable finding in animal studies, characterized
by splenomegaly, fibrosis, and eventual tumor formation.[14][15]
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» Carcinogenicity: Aniline is classified as a probable human carcinogen (Group 2A) by the
International Agency for Research on Cancer (IARC).[1] The US National Institute for
Occupational Safety and Health (NIOSH) considers aniline a potential occupational
carcinogen.[16][17]

Occupational Exposure and Risk Management

Effective risk management involves understanding exposure limits and implementing a
systematic process to control hazards.

Occupational Exposure Limits (OELSs) for Aniline

Since Aniline Black is a solid with negligible vapor pressure, OELs are most relevant for its
volatile precursor, aniline.

Organization Limit Value (8-hour TWA) Notes

Skin notation applies.

OSHA (USA) PEL 5 ppm (19 mg/m3) [10][16][17]

) Considered a potential
Lowest Feasible )
NIOSH (USA) REL ) occupational
Concentration )
carcinogen.[16][17]

Skin notation applies.

ACGIH (USA) LY 2PPm (78 mIm) L )

Carcinogen Group C

SCOEL (EU OEL 2 ppm (7.74 mg/m3
(EV) ppm { 9/m?) (threshold-based).[18]

Risk Assessment and Management Workflow

A structured risk management process is critical for ensuring safety. This involves identifying
hazards, assessing exposure risks, implementing controls, and regularly reviewing their
effectiveness.
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Assessment Phase Control Phase

Start: Handling Hierarchy of Controls

Aniline Black
Y
Hazard Identification 1. Engineering Controls
(Dust, Precursor Toxicity) [@---—______ (Fume Hood, Ventilation)
l Implementati\o‘lmi& Review v
Exposure Assessment N 2. Administrative Controls

Implement Control Measures \, Re-assess
\

(Inhalation, Dermal Contact)

\
\
\
\\
No N
\
\
\

(SOPs, Training, Restricted Access)

Risk Characterization Emergency Preparedness . ] . 3. Personal Protective Equipment
(Is exposure acceptable?) (First Aid, Spill Kits) Monitor and Review Effectiveness (Gloves, Goggles, Respirator)
Yes

End: Safe Handling Procedure

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

Systemic Circulation / Liver

Hepatic Metabolism
(CYP450 Oxidation)

Aniline
(Absorbed)

N-phenylhydroxylamine
(Metabolite)

Enters RBC
Red Blood Cell

_______ i
Hemoglobin (Fe?*) Oxidation . Methemoglobin (Fe>*) [
(Oxygen Carrier) Redox Cycling (Cannotcarry O;) NN S—

i Tissue Hypoxia |
! !
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Start: OECD 405 Protocol

Select Healthy
Albino Rabbit

l

Pre-test Eye Examination
(Check for defects)

l

Apply Test Substance
to One Eye (0.1mL / 100mg)

l

Observation & Scoring
(1, 24, 48, 72 hours)

Assess Severity & Reversibility

Severe oderate/Mild

Confirm with
Additional Animals

Result: Category 1

(Serious Damage/Corrosion)
STOP TEST

Result: Category 2

(Initating, Reversible) Result: Not Classified

End Protocol

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Aniline Black | 13007-86-8 | Benchchem [benchchem.com]
. chembk.com [chembk.com]

. kremer-pigmente.com [kremer-pigmente.com]

. chemicalbook.com [chemicalbook.com]

. Page loading... [wap.guidechem.com]

. echemi.com [echemi.com]

°
~ (o)) ()] EEN w N =

. C.1. Pigment Black 1 | C66H51Cr3N11012 | CID 102600770 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 8. kremer-pigmente.com [kremer-pigmente.com]

e 9. Aniline | Medical Management Guidelines | Toxic Substance Portal | ATSDR
[wwwn.cdc.gov]

e 10. nj.gov [nj.gov]
e 11. bloomtechz.com [bloomtechz.com]
e 12. Aniline | ToxFAQs™ | ATSDR [wwwn.cdc.gov]

e 13. Aniline Acute Exposure Guideline Levels - Acute Exposure Guideline Levels for Selected
Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]

e 14. Molecular Mechanism of Aniline Induced Spleen Toxicity and Neuron Toxicity in
Experimental Rat Exposure: A Review - PMC [pmc.ncbi.nim.nih.gov]

e 15. researchgate.net [researchgate.net]

e 16. ANILINE | Occupational Safety and Health Administration [osha.gov]
e 17. Aniline - IDLH | NIOSH | CDC [cdc.gov]

e 18. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Health and safety considerations for handling Aniline
Black]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b576688?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b576688
https://www.chembk.com/en/chem/C.I.%20Pigment%20Black%201
https://www.kremer-pigmente.com/elements/resources/products/files/24100_SDS.pdf
https://www.chemicalbook.com/msds/aniline-black.pdf
https://wap.guidechem.com/msds/13007-86-8.html
https://www.echemi.com/sds/aniline-black-pd180630111890.html
https://pubchem.ncbi.nlm.nih.gov/compound/Aniline-Black
https://pubchem.ncbi.nlm.nih.gov/compound/Aniline-Black
https://www.kremer-pigmente.com/media/pdf/24100_SHD_ENG.pdf
https://wwwn.cdc.gov/TSP/MMG/MMGDetails.aspx?mmgid=448&toxid=79
https://wwwn.cdc.gov/TSP/MMG/MMGDetails.aspx?mmgid=448&toxid=79
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0135.pdf
https://www.bloomtechz.com/info/what-are-the-health-and-safety-guidelines-for-102794301.html
https://wwwn.cdc.gov/TSp/ToxFAQs/ToxFAQsDetails.aspx?faqid=449&toxid=79
https://www.ncbi.nlm.nih.gov/books/NBK222410/
https://www.ncbi.nlm.nih.gov/books/NBK222410/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6425079/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6425079/
https://www.researchgate.net/publication/326901988_Molecular_Mechanism_of_Aniline_Induced_Spleen_Toxicity_and_Neuron_Toxicity_in_Experimental_Rat_Exposure_A_Review
https://www.osha.gov/chemicaldata/452
https://www.cdc.gov/niosh/idlh/62533.html
https://www.researchgate.net/publication/311674848_SCOELREC153_Aniline_Recommendation_from_the_Scientific_Committee_on_Occupational_Exposure_Limits
https://www.benchchem.com/product/b576688#health-and-safety-considerations-for-handling-aniline-black
https://www.benchchem.com/product/b576688#health-and-safety-considerations-for-handling-aniline-black
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b576688#health-and-safety-considerations-for-
handling-aniline-black]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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